Cas no 57780-76-4 (1,2-Benzenediamine,4-(propylthio)-, hydrochloride (1:?))

1,2-Benzenediamine,4-(propylthio)-, hydrochloride (1:?) structure
57780-76-4 structure
Product Name:1,2-Benzenediamine,4-(propylthio)-, hydrochloride (1:?)
CAS No:57780-76-4
MF:C9H15ClN2S
MW:218.746799707413
CID:374990
PubChem ID:6365551
Update Time:2025-04-19

1,2-Benzenediamine,4-(propylthio)-, hydrochloride (1:?) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine,4-(propylthio)-, hydrochloride (1:?)
    • 4-(propylthio)benzene-1,2-diamine hydrochloride
    • 4-propylsulfanylbenzene-1,2-diamine,hydrochloride
    • 4-(propylsulfanyl)benzene-1,2-diamine hydrochloride
    • NS00053049
    • SCHEMBL11812617
    • EINECS 260-949-3
    • 4-propylsulfanylbenzene-1,2-diamine;hydrochloride
    • DTXSID70206476
    • 57780-76-4
    • Inchi: 1S/C9H14N2S.ClH/c1-2-5-12-7-3-4-8(10)9(11)6-7;/h3-4,6H,2,5,10-11H2,1H3;1H
    • InChI Key: WEXOIPBOPIVXDZ-UHFFFAOYSA-N
    • SMILES: Cl.S(C1C=CC(=C(C=1)N)N)CCC

Computed Properties

  • Exact Mass: 218.06465
  • Monoisotopic Mass: 218.064447
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.3

Experimental Properties

  • Boiling Point: 352.3°Cat760mmHg
  • Flash Point: 166.8°C
  • PSA: 52.04
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